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Compound of Interest

Compound Name: 6-Hydroxy-5-methoxy-1-indanone

Cat. No.: B192822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, potential applications, and detailed

protocols related to 6-Hydroxy-5-methoxy-1-indanone. The information is compiled for use in

a research and development setting.

Section 1: Safety Data Sheet (SDS)
The following safety data for 6-Hydroxy-5-methoxy-1-indanone (CAS No. 90843-62-2) is

based on available public information.

Identification
Chemical Name: 6-Hydroxy-5-methoxy-1-indanone

Synonyms: 6-hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one[1]

CAS Number: 90843-62-2[1]

Molecular Formula: C₁₀H₁₀O₃[1]

Molecular Weight: 178.18 g/mol [1]
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Property Value Source

Molecular Weight 178.18 g/mol [1]

Appearance

Light green-brownish

Crystalline Powder (based on

5-Methoxy-1-indanone)

[2]

Melting Point
104.0-110.0 °C (for 6-Methoxy-

1-indanone)
[3]

Boiling Point
145-150 °C @ 0.2 Torr (for 5-

Methoxy-1-indanone)
[2]

Purity
95% (as available from some

suppliers)
[4]

Hazard Identification
GHS Classification:[1]

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May

cause respiratory irritation)

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

First-Aid Measures
If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

In case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

In case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.[5]

Storage: Keep container tightly closed in a dry and well-ventilated place.

Section 2: Application Notes
6-Hydroxy-5-methoxy-1-indanone belongs to the indanone class of compounds, which are

recognized as versatile intermediates in pharmaceutical research and development.[6][7] While

specific applications for this particular molecule are not widely published, its structural features

suggest potential utility in several areas of drug discovery.
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Indanone derivatives are crucial building blocks for the synthesis of complex molecules with

therapeutic potential.[6] For instance, 6-Hydroxy-1-indanone serves as a precursor in the

synthesis of 1,4-dihydroindeno[1,2-c]pyrazoles, which are potent inhibitors of Checkpoint

Kinase 1 (CHK-1).[6] CHK-1 is a critical enzyme in cell cycle regulation and DNA repair, making

it a target for cancer therapies.[6] The methoxy and hydroxy substitutions on 6-Hydroxy-5-
methoxy-1-indanone could be leveraged to modulate the pharmacological properties of such

inhibitors.

Precursor for Natural Product Synthesis
The unique structure of indanones makes them valuable starting materials for the total

synthesis of complex natural products.[6] These natural products and their analogs are often

investigated as lead compounds in drug discovery programs.

Potential Biological Activities
Derivatives of indanone have shown a broad range of biological activities, including antiviral,

anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties.[8][9]

Furthermore, methoxy-substituted indanone derivatives have been investigated as antagonists

for adenosine A1 and A2A receptors, which are implicated in neurological conditions.[10] The

specific substitution pattern of 6-Hydroxy-5-methoxy-1-indanone may confer unique

biological activities that warrant investigation.

Section 3: Experimental Protocols
The following are representative protocols that could involve 6-Hydroxy-5-methoxy-1-
indanone, based on established procedures for similar compounds.

Synthesis of a Chalcone Derivative from 6-Hydroxy-5-
methoxy-1-indanone
This protocol describes a base-catalyzed aldol condensation to form a benzylidene-indanone

derivative, a scaffold present in compounds with adenosine receptor antagonist activity.[10]

Materials:

6-Hydroxy-5-methoxy-1-indanone
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A substituted benzaldehyde (e.g., 3,4-dihydroxybenzaldehyde)

Ethanol

Aqueous sodium hydroxide solution

Hydrochloric acid

Standard laboratory glassware and stirring equipment

Procedure:

Dissolve 1 equivalent of 6-Hydroxy-5-methoxy-1-indanone in ethanol in a round-bottom

flask.

Add 1 equivalent of the substituted benzaldehyde to the solution.

Cool the mixture in an ice bath and slowly add an aqueous solution of sodium hydroxide with

stirring.

Allow the reaction to stir at room temperature and monitor its progress by thin-layer

chromatography (TLC).

Once the reaction is complete, neutralize the mixture with hydrochloric acid.

The resulting precipitate (the chalcone derivative) can be collected by filtration, washed with

water, and dried.

Further purification can be achieved by recrystallization from a suitable solvent.

Illustrative Workflow for Synthesis and Biological
Screening
The following diagram illustrates a general workflow for the synthesis and subsequent

biological evaluation of a novel compound derived from 6-Hydroxy-5-methoxy-1-indanone.
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Workflow: Synthesis to Biological Evaluation

Synthesis

Biological Screening

6-Hydroxy-5-methoxy-1-indanone

Chemical Synthesis
(e.g., Aldol Condensation)

Reaction Partner
(e.g., Substituted Benzaldehyde)

Purification & Characterization
(e.g., Chromatography, NMR, MS)

In vitro Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Cell-based Assays
(e.g., Cytotoxicity, Signaling Pathway Modulation)

Data Analysis & Hit Identification

Click to download full resolution via product page

Caption: From starting material to identifying a biological hit.

Section 4: Signaling Pathway Modulation
While no studies have directly implicated 6-Hydroxy-5-methoxy-1-indanone in specific

signaling pathways, structurally related flavonoids and phenolic compounds are known to

modulate various intracellular signaling cascades. For instance, certain homoisoflavonoids

have been shown to attenuate hepatic steatosis by activating the AMPK and PPARα pathways.
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[11] The diagram below illustrates a hypothetical scenario where an indanone derivative could

modulate a signaling pathway, based on the known activities of similar compounds.

Hypothetical Modulation of a Signaling Pathway by an Indanone Derivative

Indanone Derivative
(e.g., from 6-Hydroxy-5-methoxy-1-indanone)

Cell Surface Receptor

Binds to or
modulates receptor

Kinase 1
(e.g., PI3K)

Activates

Kinase 2
(e.g., AKT)

Activates

Transcription Factor
(e.g., NF-κB)

Inhibits nuclear translocation

Nucleus

Translocation

Target Gene Expression
(e.g., Pro-inflammatory Cytokines)

Regulates

Click to download full resolution via product page
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Caption: Potential modulation of a cellular signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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